Cas no 924859-03-0 (7-(1H-Tetraazol-1-yl)-2,3-dihydro-1,4-benzodioxin-6-ylamine)
924859-03-0 structure
Product Name:7-(1H-Tetraazol-1-yl)-2,3-dihydro-1,4-benzodioxin-6-ylamine
CAS No:924859-03-0
MF:C9H9N5O2
MW:219.200060606003
CID:3155173
PubChem ID:16766619
Update Time:2025-04-21
7-(1H-Tetraazol-1-yl)-2,3-dihydro-1,4-benzodioxin-6-ylamine Chemical and Physical Properties
Names and Identifiers
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- 7-(1H-Tetraazol-1-yl)-2,3-dihydro-1,4-benzodioxin-6-ylamine
- CS-0325821
- AKOS000297960
- 6-(tetrazol-1-yl)-2,3-dihydro-1,4-benzodioxin-7-amine
- 924859-03-0
- CHEMBL4998959
- 7-(1H-1,2,3,4-TETRAAZOL-1-YL)-2,3-DIHYDRO-1,4-BENZODIOXIN-6-AMINE
- STK667536
- 7-(1H-tetrazol-1-yl)-2,3-dihydro-1,4-benzodioxin-6-amine
- 7-(1H-tetrazol-1-yl)-2,3-dihydrobenzo[b][1,4]dioxin-6-amine
- 7-(1{H}-tetrazol-1-yl)-2,3-dihydro-1,4-benzodioxin-6-amine
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- Inchi: 1S/C9H9N5O2/c10-6-3-8-9(16-2-1-15-8)4-7(6)14-5-11-12-13-14/h3-5H,1-2,10H2
- InChI Key: NEXVMZMENRATJO-UHFFFAOYSA-N
- SMILES: O1CCOC2C=C(C(=CC1=2)N1C=NN=N1)N
Computed Properties
- Exact Mass: 219.07562455Da
- Monoisotopic Mass: 219.07562455Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 88.1Ų
7-(1H-Tetraazol-1-yl)-2,3-dihydro-1,4-benzodioxin-6-ylamine Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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